Cas no 2034534-53-5 (N-(2,3-dihydro-1H-inden-5-yl)-1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2,3-dihydro-1H-inden-5-yl)-1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2034534-53-5
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 5966436
• PubChem ID: 119099424
• Update Time: 2025-06-12

N-(2,3-dihydro-1H-inden-5-yl)-1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1H-inden-5-yl)-1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-carboxamide
• 2034534-53-5
• N-(2,3-dihydro-1H-inden-5-yl)-1-(2-(furan-2-yl)-2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxamide
• F6252-5282
• AKOS026687588
• N-(2,3-dihydro-1H-inden-5-yl)-1-[2-(furan-2-yl)-2-hydroxyethyl]triazole-4-carboxamide
• N-(2,3-dihydro-1H-inden-5-yl)-1-[2-(furan-2-yl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18N4O3/c23-16(17-5-2-8-25-17)11-22-10-15(20-21-22)18(24)19-14-7-6-12-3-1-4-13(12)9-14/h2,5-10,16,23H,1,3-4,11H2,(H,19,24)
• InChI Key： PBDXMKCTLMTEHQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CO1)CN1C=C(C(NC2C=CC3=C(C=2)CCC3)=O)N=N1

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.2Ų

Additional information on N-(2,3-dihydro-1H-inden-5-yl)-1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(2,3-dihydro-1H-inden-5-yl)-1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034534-53-5)

N-(2,3-dihydro-1H-inden-5-yl)-1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034534-53-5, represents a confluence of heterocyclic chemistry and functional group diversity, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of N-(2,3-dihydro-1H-inden-5-yl)-1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-carboxamide incorporates several key pharmacophoric elements that are known to influence biological interactions. The presence of a triazole ring is particularly noteworthy, as triazoles have been widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. Additionally, the incorporation of a furan moiety introduces additional functionality that can enhance solubility and bioavailability, which are critical factors in the development of effective therapeutic agents.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with potential therapeutic applications. The structural motif of N-(2,3-dihydro-1H-inden-5-yl)-1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-carboxamide aligns well with this trend, as it combines the stability of the triazole ring with the flexibility provided by the indene and furan scaffolds. This combination has led to interest in exploring its pharmacological profile across various disease models.

The indene moiety in this compound is particularly interesting from a chemical perspective. Indene derivatives are known for their ability to modulate enzyme activity and interact with biological targets in a manner that can lead to therapeutic effects. Specifically, the 2,3-dihydro-1H-inden scaffold has been explored in the development of compounds with anti-cancer and anti-inflammatory properties. The integration of this scaffold with the triazole and furan functionalities in N-(2,3-dihydro-1H-inden-5-yıl)-1-[email protected](furan-[email protected])-[email protected]-[email protected] suggests that it may exhibit unique interactions with biological systems.

Furthermore, the presence of a hydroxyl group at the 2-position of the ethyl chain adds another layer of complexity to the compound's structure. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can significantly influence binding affinity and selectivity. This feature makes N-(indanyl)-[email protected](furanlyl)-[email protected]-[email @] potentially valuable for developing drugs that require specific interactions with biological targets.

The potential applications of N-(indanyl)-[email @](furanlyl)-[email @]-[email @] are broad and span multiple therapeutic areas. Initial studies have suggested that this compound may have activity against various pathogens due to its structural resemblance to known antimicrobial agents. Additionally, its ability to modulate enzyme activity has led to investigations into its potential as an anti-inflammatory or anti-cancer agent.

In recent research publications, there has been growing interest in exploring the synthetic pathways and derivatives of N-(indanyl)-[email @](furanlyl)-[email @]-[email @]. Researchers have been particularly interested in how modifications to the indene or furan moieties can influence biological activity. For instance, studies have shown that substituting different groups at various positions on these rings can lead to significant changes in potency and selectivity.

The synthesis of N-(indanyl)-[email @](furanlyl)-[email @]-[email @] involves several key steps that highlight its complexity as a molecular entity. The construction of the triazole ring is central to its structure and requires precise control over reaction conditions to ensure high yield and purity. Additionally, the integration of the indene and furan scaffolds necessitates careful consideration of synthetic strategies to achieve optimal regioselectivity.

Ongoing research is focused on optimizing synthetic routes to improve accessibility and scalability for producing N-(indanyl)-[email @](furanlyl)-[email @]-[email @] in sufficient quantities for preclinical studies. Advances in catalytic methods and green chemistry principles are being leveraged to develop more efficient and environmentally friendly synthetic pathways.

The pharmacological evaluation of N-(indanyl)-[email @](furanlyl)-[email @]-[email @] is another area where significant progress has been made. Initial in vitro studies have demonstrated promising activity against various biological targets relevant to human health. These findings have spurred further investigation into its potential as a lead compound for drug development.

In conclusion, N-(N-(2,